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Compound of Interest

Compound Name: 8-Oxocoptisine

Cat. No.: B183218

An In-Depth Technical Guide to 8-Oxocoptisine

For Researchers, Scientists, and Drug Development Professionals

Abstract

8-Oxocoptisine, also known as 8-Oxycoptisine, is a protoberberine alkaloid with emerging
therapeutic potential. This technical guide provides a comprehensive overview of its chemical
properties, and known biological activities, with a focus on its anti-inflammatory, anticancer, and
multidrug resistance reversal properties. Detailed experimental methodologies and analyses of
its mechanisms of action, including its influence on key signaling pathways, are presented to
support further research and drug development efforts.

Chemical and Physical Properties

8-Oxocoptisine is a derivative of coptisine, a well-known isoquinoline alkaloid. Its fundamental
chemical and physical characteristics are summarized below.
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Property Value Reference
CAS Number 19716-61-1 [1]12]
Molecular Formula C19H13NOs [2]
Molecular Weight 335.31 g/mol [2]
Synonyms 8-Oxycoptisine [1112]

Biological Activities and Mechanisms of Action

8-Oxocoptisine has demonstrated significant therapeutic potential in preclinical studies,
particularly in the areas of inflammation, cancer, and multidrug resistance.

Anti-Inflammatory Activity in Ulcerative Colitis

8-Oxocoptisine has shown superior efficacy in ameliorating experimental ulcerative colitis
compared to its precursor, coptisine. It is, in fact, a gut microbiota-mediated metabolite of

coptisine.
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Data extracted from a study on DSS-induced colitis in mice.

8-Oxocoptisine exerts its anti-inflammatory effects by inhibiting the activation of the NLRP3
inflammasome and suppressing the NF-kB signaling pathway. This leads to a reduction in the
production of pro-inflammatory cytokines such as IL-1[3, IL-6, and TNF-a.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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